Cas no 888445-79-2 (2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-4-one)

• Product Name: 2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-4-one
• CAS No: 888445-79-2
• MF: C₂₁H₂₄N₄O₂S
• MW: 396.505863189697
• CID: 6145512
• PubChem ID: 7501698
• Update Time: 2024-01-05

2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-4-one
• AKOS002044306
• CHEMBL1870022
• 2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-4-one
• 3-allyl-2-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one
• SMR000807079
• MLS001236092
• F1882-1537
• 2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• 888445-79-2

• Inchi： 1S/C21H24N4O2S/c1-3-10-25-20(27)19-18(15-6-4-5-7-16(15)22-19)23-21(25)28-13-17(26)24-11-8-14(2)9-12-24/h3-7,14,22H,1,8-13H2,2H3
• InChI Key： KAVCZIDRLUCEPQ-UHFFFAOYSA-N
• SMILES： S(C1=NC2C3C=CC=CC=3NC=2C(N1CC=C)=O)CC(N1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 396.16199719g/mol
• Monoisotopic Mass: 396.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 94.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines